Cas no 1421509-59-2 (2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one)

2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one is a synthetic organic compound featuring a chromen-4-one scaffold linked to a pyrazinyl-substituted piperidine moiety via a carbonyl bridge. This structure combines the pharmacophoric elements of chromenones and pyrazine derivatives, making it a promising candidate for medicinal chemistry research. The compound exhibits potential bioactivity due to its ability to interact with biological targets such as kinases or enzymes, leveraging the electron-rich pyrazine and the planar chromenone system. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The presence of both hydrogen bond acceptors and aromatic systems enhances its binding affinity, suggesting utility in drug discovery for therapeutic applications.

2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one structure

1421509-59-2 structure

Product Name:2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one

CAS No:1421509-59-2

MF:C₁₉H₁₇N₃O₄

MW:351.355984449387

CID:5402674

Update Time:2025-06-27

2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 2-[[4-(2-Pyrazinyloxy)-1-piperidinyl]carbonyl]-4H-1-benzopyran-4-one
- 2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one
- Inchi： 1S/C19H17N3O4/c23-15-11-17(26-16-4-2-1-3-14(15)16)19(24)22-9-5-13(6-10-22)25-18-12-20-7-8-21-18/h1-4,7-8,11-13H,5-6,9-10H2
- InChI Key： HIJMRCAMNRCZKS-UHFFFAOYSA-N
- SMILES： C1(C(N2CCC(OC3=NC=CN=C3)CC2)=O)OC2=CC=CC=C2C(=O)C=1

Experimental Properties

Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 555.5±50.0 °C(Predicted)
pka: 0.30±0.10(Predicted)

2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6359-2998-2μmol	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	2μmol	$57.0	2023-09-09
Life Chemicals	F6359-2998-5μmol	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	5μmol	$63.0	2023-09-09
Life Chemicals	F6359-2998-10μmol	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	10μmol	$69.0	2023-09-09
Life Chemicals	F6359-2998-20μmol	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	20μmol	$79.0	2023-09-09
Life Chemicals	F6359-2998-1mg	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	1mg	$54.0	2023-09-09
Life Chemicals	F6359-2998-2mg	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	2mg	$59.0	2023-09-09
Life Chemicals	F6359-2998-3mg	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	3mg	$63.0	2023-09-09
Life Chemicals	F6359-2998-4mg	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	4mg	$66.0	2023-09-09
Life Chemicals	F6359-2998-5mg	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	5mg	$69.0	2023-09-09
Life Chemicals	F6359-2998-10mg	2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one	1421509-59-2	10mg	$79.0	2023-09-09

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Additional information on 2-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one

2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one: A Comprehensive Overview

2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one (CAS No. 1421509-59-2) is a complex organic compound with a unique structure that combines elements of chromones, piperidines, and pyrazines. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a chromenone core, which is a benzopyran derivative, fused with a pyrazine ring and a piperidine moiety. This combination of structural features makes it a versatile compound with intriguing chemical properties.

The chromenone moiety in 2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one contributes to its aromatic stability and potential biological activity. Chromenones are known for their role in natural products and have been extensively studied for their antioxidant and anti-inflammatory properties. The integration of the pyrazine ring further enhances the compound's electronic properties, making it an interesting candidate for studies on electron transfer mechanisms and photovoltaic applications.

Recent research has focused on the synthesis and characterization of this compound, particularly its optical and electronic properties. Scientists have explored its potential as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The piperidine ring in the molecule introduces flexibility and hydrogen bonding capabilities, which are crucial for optimizing the compound's solubility and bioavailability.

In the pharmaceutical industry, 2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one has shown promise as a lead compound for drug development. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a valuable candidate for designing new therapeutic agents. Researchers have also investigated its potential as an anticancer agent, leveraging its ability to inhibit specific enzymes involved in cancer cell proliferation.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the chromenone core, followed by the introduction of the pyrazine and piperidine moieties through nucleophilic substitution and coupling reactions. The optimization of reaction conditions has been critical to achieving high yields and purity levels.

From an environmental perspective, 2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one has been studied for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain applications. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, 2-[4-(Pyrazin-2-yloxy)piperidine-1-carbonyl]-4H-chromen-4-one (CAS No. 1421509-59-2) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with its versatile chemical properties, positions it as a valuable tool for advancing scientific research and technological innovation.